Cas no 2172152-16-6 (2-(2-methylpropyl)sulfanylpyridin-3-ol)

• Product Name: 2-(2-methylpropyl)sulfanylpyridin-3-ol
• CAS No: 2172152-16-6
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6369028
• PubChem ID: 165588572
• Update Time: 2025-05-20

2-(2-methylpropyl)sulfanylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)sulfanylpyridin-3-ol
• 2-[(2-methylpropyl)sulfanyl]pyridin-3-ol
• EN300-1600110
• 2172152-16-6

• Inchi： 1S/C9H13NOS/c1-7(2)6-12-9-8(11)4-3-5-10-9/h3-5,7,11H,6H2,1-2H3
• InChI Key： YSVMESSXFCYVDW-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CN=1)O)CC(C)C

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-(2-methylpropyl)sulfanylpyridin-3-ol

2-(2-Methylpropyl)sulfanylpyridin-3-ol: A Comprehensive Overview

The compound with CAS No. 2172152-16-6, commonly referred to as 2-(2-methylpropyl)sulfanylpyridin-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The sulfanyl group attached to the pyridine ring introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and exploration.

Recent studies have highlighted the potential of 2-(2-methylpropyl)sulfanylpyridin-3-ol in the development of novel therapeutic agents. Researchers have focused on its ability to act as a scaffold for bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents. The pyridin-3-ol moiety is particularly interesting due to its hydrogen bonding capabilities, which can enhance the bioavailability of drugs. Moreover, the 2-methylpropyl substituent contributes to the molecule's lipophilicity, a critical factor in drug design for improving membrane permeability.

From a synthetic perspective, the preparation of 2-(2-methylpropyl)sulfanylpyridin-3-ol involves a multi-step process that typically begins with the synthesis of a suitable pyridine derivative. The introduction of the sulfanyl group is often achieved through nucleophilic substitution reactions, where the choice of reagents and reaction conditions plays a pivotal role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. For instance, its ability to form stable coordination complexes with metal ions has been explored in the context of catalysis and sensor development. The sulfanyl group acts as a coordinating ligand, facilitating interactions with transition metals and enhancing catalytic activity. This property has led to its use in asymmetric catalysis, where enantioselective reactions are highly desirable.

In terms of environmental impact, researchers have investigated the biodegradation pathways of 2-(2-methylpropyl)sulfanylpyridin-3-ol under various conditions. Studies suggest that the molecule undergoes microbial degradation under aerobic conditions, with specific bacterial strains exhibiting high efficiency in breaking down the compound into innocuous byproducts. This information is crucial for assessing its environmental safety and ensuring sustainable practices in its production and use.

Looking ahead, ongoing research is focused on expanding the functional group diversity of this compound through strategic modifications. For example, substituting the sulfanyl group with other heteroatom-containing moieties could unlock new chemical reactivity and biological activities. Additionally, computational modeling techniques are being employed to predict the binding affinities of this compound to various protein targets, providing insights into its potential therapeutic applications.

In conclusion, 2-(2-methylpropyl)sulfanylpyridin-3-ol stands out as a versatile molecule with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within organic chemistry and pharmacology.